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Compound of Interest

Compound Name: 2,5-Dichlorobenzaldehyde

Cat. No.: B1346813

This guide provides a detailed summary of the fundamental molecular properties of 2,5-
Dichlorobenzaldehyde, a key aromatic aldehyde utilized in the synthesis of pharmaceuticals,
agrochemicals, and specialty chemicals.[1] The information presented is intended for
researchers, scientists, and professionals in the field of drug development and organic
synthesis.

Molecular Identity and Properties

2,5-Dichlorobenzaldehyde is an organic compound characterized by a benzene ring
substituted with a formyl group and two chlorine atoms at the 2nd and 5th positions. Its
chemical structure and properties make it a versatile intermediate in various chemical
reactions.[1]

The key quantitative data for 2,5-Dichlorobenzaldehyde are summarized in the table below
for ease of reference.
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Property Value

Molecular Formula C7H4CLRO[1][2][31[4]

Molecular Weight 175.01 g/mol [1][2][3][5]

CAS Number 6361-23-5[1][2][5]

Appearance Off-white to yellow crystalline powder[1][3]
Melting Point 54-58 °C[4][5]

Boiling Point 231-233 °C[4]

Methodology for Characterization

The determination of the molecular formula and weight of a compound like 2,5-
Dichlorobenzaldehyde typically involves a combination of analytical techniques.

e Mass Spectrometry: This is a primary technique for determining the mass-to-charge ratio of
the molecule, which provides a highly accurate molecular weight. The isotopic pattern
observed can also confirm the presence and number of chlorine atoms.

o Elemental Analysis: This experimental method determines the percentage composition of
elements (carbon, hydrogen, oxygen, chlorine) in the compound. The results are used to
derive the empirical formula, which can then be compared with the molecular formula
obtained from mass spectrometry.

e Spectroscopic Methods: Techniques such as Nuclear Magnetic Resonance (NMR)
spectroscopy (*H NMR and 3C NMR) and Infrared (IR) spectroscopy are used to elucidate
the chemical structure, confirming the arrangement of atoms and functional groups, which

validates the molecular formula.

Logical Relationship of Molecular Descriptors

The relationship between the compound's name, its elemental composition (formula), and its
calculated mass (molecular weight) is a fundamental concept in chemistry. The diagram below

illustrates this logical flow.
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Logical flow from compound name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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